Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)-

• CAS RN: 54917-02-1
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: 2,4-dimethoxy-6-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C16H16O4/c1-18-13-8-15(19-2)14(10-17)16(9-13)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key: IEOLWCTZTPYZGN-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C(=C1)OCC2=CC=CC=C2)C=O)OC

Description

Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- is a chemical compound that is commonly used in scientific research. It is a white crystalline solid with a molecular weight of 292.34 g/mol. Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- is also known as 2,4-dimethoxy-6-(phenylmethoxy)benzaldehyde or DMPBA. This compound has various applications in the field of chemistry, biochemistry, and pharmacology.

Mechanism Of Action

Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- acts as a fluorescent probe by reacting with thiols and other nucleophiles in biological systems. The reaction between the probe and the nucleophile results in the formation of a highly fluorescent compound. This fluorescence can be measured and used to detect the presence of the nucleophile.

Biochemical And Physiological Effects

Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- has no known biochemical or physiological effects on the human body. However, it is important to handle this compound with care as it is toxic if ingested or inhaled.

Advantages And Limitations For Lab Experiments

One of the advantages of using Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- in lab experiments is its high fluorescence yield. This makes it an ideal fluorescent probe for detecting thiols and other nucleophiles in biological systems. However, one of the limitations of using this compound is its toxicity. It is important to handle this compound with care and to use appropriate safety measures when working with it.

Future Directions

There are various future directions for the use of Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- in scientific research. One possible direction is the development of new fluorescent probes based on this compound. Another direction is the use of this compound in the synthesis of new compounds with potential pharmacological applications. Further research is needed to explore the full potential of Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- in scientific research.
Conclusion
In conclusion, Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- is a chemical compound that has various applications in scientific research. It is commonly used as a fluorescent probe to detect thiols and other nucleophiles in biological systems. It is also used in the synthesis of various compounds such as indoles, pyrroles, and benzimidazoles. Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- has no known biochemical or physiological effects on the human body. However, it is important to handle this compound with care as it is toxic if ingested or inhaled. There are various future directions for the use of Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- in scientific research, and further research is needed to explore its full potential.

Synthesis Methods

Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- can be synthesized using various methods. One of the most common methods is the Friedel-Crafts reaction. In this reaction, benzaldehyde is reacted with 2,4-dimethoxyphenylmethanol in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction yields Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- along with hydrogen chloride as a by-product.

Scientific Research Applications

Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- has various applications in scientific research. It is commonly used as a fluorescent probe to detect thiols and other nucleophiles in biological systems. It is also used as a reagent in the synthesis of various compounds such as indoles, pyrroles, and benzimidazoles. Benzaldehyde, 2,4-dimethoxy-6-(phenylmethoxy)- is also used in the synthesis of various dyes and pigments.